Cas no 1218244-94-0 (2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one
• CAS No: 1218244-94-0
• MF: C₈H₁₇N₃O₃S
• MW: 235.30388045311
• CID: 4773887
• Update Time: 2025-10-20

2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one
• 2-amino-1-(4-methylsulfonylpiperazin-1-yl)propan-1-one
• 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one

• Inchi： 1S/C8H17N3O3S/c1-7(9)8(12)10-3-5-11(6-4-10)15(2,13)14/h7H,3-6,9H2,1-2H3
• InChI Key： GSEWFCMFGVAYBR-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C(C)N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.09906259 g/mol
• Monoisotopic Mass: 235.09906259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92.1
• Molecular Weight: 235.31

Additional information on 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one

Comprehensive Overview of 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one (CAS No. 1218244-94-0)

2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one, with the CAS number 1218244-94-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperazine ring with a methanesulfonyl group and an amino-propanone moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine.

The growing demand for novel small-molecule inhibitors and kinase modulators has placed compounds like 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one at the forefront of medicinal chemistry. Its structural attributes allow for selective interactions with biological targets, a feature highly sought after in the development of next-generation therapeutics. Recent studies have explored its role in signal transduction pathways, particularly those involving G-protein-coupled receptors (GPCRs), which are critical in treating conditions like inflammation and metabolic disorders.

From a synthetic chemistry perspective, the compound’s methanesulfonylpiperazine component offers excellent solubility and stability, addressing common challenges in drug formulation. This property is especially relevant given the increasing focus on bioavailability enhancement in pharmaceutical development. Industry professionals frequently search for terms like "piperazine derivatives in drug design" or "sulfonyl group applications," reflecting the compound’s relevance to cutting-edge research.

In the context of green chemistry, 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one has also been evaluated for its synthetic efficiency and minimal environmental impact. Researchers are actively investigating catalyst-free synthesis methods for such compounds, responding to the global push for sustainable chemical processes. These efforts align with popular search queries like "eco-friendly synthesis of heterocycles" and "green approaches to medicinal chemistry."

The compound’s CAS No. 1218244-94-0 is frequently referenced in patent literature, underscoring its commercial potential. Intellectual property databases reveal its inclusion in proprietary formulations aimed at neurological disorders and autoimmune diseases, areas with high unmet medical needs. This connects to trending topics such as "blood-brain barrier penetration" and "immune system modulation," which dominate academic and industry discussions.

Analytical characterization of 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring compliance with stringent quality control standards. The rise of AI-driven molecular modeling has further accelerated its study, with computational tools predicting its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such innovations resonate with searches for "computational drug discovery tools" and "in silico ADMET prediction."

In conclusion, 2-Amino-1-(4-methanesulfonylpiperazin-1-yl)propan-1-one (CAS 1218244-94-0) represents a convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from drug development to sustainable synthesis—make it a compelling subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in life sciences and material innovation.